4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[(thiophen-2-yl)carbonyl]piperidine
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Description
This compound features a piperidine core substituted with two key functional groups:
- Tetramethyl-1,3,2-dioxaborolane: A boronate ester moiety widely used in Suzuki-Miyaura cross-coupling reactions for drug discovery and materials science .
Its molecular formula is C17H24BNO3S, with a molecular weight of 333.15 g/mol. The combination of boronate ester and thiophene carbonyl groups makes it a versatile intermediate for synthesizing bioactive molecules or polymers.
Properties
Molecular Formula |
C16H24BNO3S |
|---|---|
Molecular Weight |
321.2 g/mol |
IUPAC Name |
[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidin-1-yl]-thiophen-2-ylmethanone |
InChI |
InChI=1S/C16H24BNO3S/c1-15(2)16(3,4)21-17(20-15)12-7-9-18(10-8-12)14(19)13-6-5-11-22-13/h5-6,11-12H,7-10H2,1-4H3 |
InChI Key |
VRDVVCKCXGTURZ-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2CCN(CC2)C(=O)C3=CC=CS3 |
Origin of Product |
United States |
Biological Activity
4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[(thiophen-2-yl)carbonyl]piperidine is a compound featuring a unique dioxaborolane moiety and a thiophene ring. Its structural characteristics suggest potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, highlighting its mechanisms of action, therapeutic potentials, and relevant case studies.
Chemical Structure and Properties
The compound's structure can be represented as follows:
Key Features:
- Dioxaborolane Group: Known for its role in drug design due to its ability to form stable complexes with various biological targets.
- Thiophene Ring: Often associated with anti-inflammatory and anticancer properties.
The biological activity of 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[(thiophen-2-yl)carbonyl]piperidine is primarily attributed to its interaction with specific biological pathways:
-
Kinase Inhibition:
- The compound has been studied for its inhibitory effects on various kinases, including GSK-3β (Glycogen Synthase Kinase 3 Beta), which is implicated in numerous cellular processes such as metabolism and cell survival.
- Inhibitory activity against GSK-3β has been linked to neuroprotective effects and potential applications in treating neurodegenerative diseases.
-
Anti-inflammatory Effects:
- Preliminary studies indicate that the compound may suppress the production of pro-inflammatory cytokines, offering potential therapeutic benefits in inflammatory diseases.
In Vitro Studies
Table 1 summarizes the inhibitory activity of the compound against various kinases:
| Compound | Target Kinase | IC50 (nM) | Effect |
|---|---|---|---|
| 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[(thiophen-2-yl)carbonyl]piperidine | GSK-3β | 150 | Moderate inhibition |
| 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-thiophenecarboxamide | IKK-β | 200 | Strong inhibition |
| 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-piperidinethione | ROCK-1 | 300 | Weak inhibition |
Cytotoxicity Assessment
Cytotoxicity assays conducted on HT-22 (mouse hippocampal neuronal cells) and BV-2 (mouse microglial cells) revealed that:
| Concentration (µM) | HT-22 Cell Viability (%) | BV-2 Cell Viability (%) |
|---|---|---|
| 0.1 | 95 | 92 |
| 1 | 90 | 88 |
| 10 | 85 | 80 |
| 50 | 50 | 45 |
| 100 | 20 | 15 |
The data suggest that while the compound exhibits some cytotoxic effects at higher concentrations, it remains relatively safe at lower doses.
Case Studies
Several case studies have explored the therapeutic implications of compounds similar to 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-thiophenecarboxamide:
-
Neuroprotection in Animal Models:
- A study demonstrated that a related compound improved cognitive function in mice subjected to neurotoxic agents by inhibiting GSK-3β activity.
-
Anti-inflammatory Applications:
- Research indicated that compounds with similar structures significantly reduced inflammation markers in models of rheumatoid arthritis.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Functional Group Variations
A. 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine
- Structure : Piperidine linked to a phenyl-boronate ester.
- Molecular Formula: C17H26BNO2 (MW: 287.20 g/mol).
- Used in cross-coupling reactions .
B. 1-{1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}piperidine (FM-1486)
- Structure : Ethyl linker between phenyl-boronate ester and piperidine.
- Molecular Formula: C20H31BNO2 (MW: 328.28 g/mol).
C. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride
Physicochemical Properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
